5-amino-2-(2-methyl-1H-imidazol-1-yl)benzamide

• IUPAC Name: 5-amino-2-(2-methylimidazol-1-yl)benzamide
• InChI: InChI=1S/C11H12N4O/c1-7-14-4-5-15(7)10-3-2-8(12)6-9(10)11(13)16/h2-6H,12H2,1H3,(H2,13,16)
• InChI Key: YLGFBHKQWJFZPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C=C(C=C2)N)C(=O)N
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole synthesis involves a variety of methods. One approach involves starting from 1,2-diketones and urotropine in the presence of ammonium acetate. Another method involves a NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives.

Molecular Structure Analysis

The molecular formula of 2-(5-Amino-2-methyl-1H-imidazol-1-yl)ethanol is C6H11N3O. Its average mass is 141.171 Da and its monoisotopic mass is 141.090210 Da.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Imidazole compounds can cause severe skin burns and eye damage. Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

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